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Compound of Interest

Compound Name: Calcium Maleate

Cat. No.: B1233713

Chemical Structure and Identification

Calcium malate is an ionic compound formed between a calcium cation (Ca?*) and a malate
anion. The malate anion is derived from malic acid, a dicarboxylic acid that plays a role in the
citric acid cycle (Krebs cycle). The chemical formula is Ca(C4H40Os).[4] The calcium ion forms
an ionic bond with the two carboxylate groups of the malate molecule.

Table 1: Chemical Identifiers for Calcium Malate
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Identifier Value Reference(s)
Calcium 2-
IUPAC Name . [5]
hydroxybutanedioate
16426-50-9 (Primary), 17482-
CAS Number [5]
42-7
Molecular Formula C4H4CaOs [5][6]
Molecular Weight 172.15 g/mol [5]

Canonical SMILES

C(C(C(=0)[O-)O)C(=0)[O-].
[Cat+2]

[7]

INChl=1S/C4H605.Ca/c5-

InChl 2(4(8)9)1-3(6)7;/h2,5H,1H2, [5][7]
(H,6,7)(H,8,9);/q;+2/p-2
OLOZVPHKXALCRI-

InChlKey [51[7]

UHFFFAOYSA-L

ECHA InfoCard

100.037.710

[5]

| E Number | E352 |[3][5] |

Physicochemical Properties

Calcium malate is typically a white, odorless, crystalline powder or granular solid.[3][4] It is

characterized by its slight solubility in water, a property that distinguishes it from the more

soluble calcium citrate malate complex but provides higher bioavailability compared to calcium

carbonate.[3][5][8]

Table 2: Physicochemical Data for Calcium Malate
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Property Value Reference(s)

White granules or white

Appearance [31[41
powder

Odor Odorless [9]

Flavor Neutral, slightly bitter, salty [6]
Slightly soluble (approx. 5 g/L

Solubility in Water gy (app ] [51[9]
at 25°C)

Solubility in Alcohol Soluble [3]

pH (1% solution) ~7.0 [6]

N _ 305.00 to 307.00 °C @ 760.00

Boiling Point [10]
mm Hg

Flash Point 153.33 °C (308.00 °F) [10]

| Calcium Content | Approx. 20.0% - 23.5% [[4][6] |

Synthesis and Manufacturing

The synthesis of calcium malate is typically achieved through a straightforward acid-base
reaction. Common methods involve the reaction of malic acid with a calcium source such as
calcium carbonate or calcium hydroxide.[3][11]

Experimental Protocol: Laboratory Synthesis of Calcium
Malate

This protocol describes a general method for synthesizing calcium malate from malic acid and
calcium carbonate.

Materials:
e L-Malic Acid (C4HeOs)

e Calcium Carbonate (CaCOs)
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e Deionized Water

e Magnetic Stirrer and Stir Bar

e Heating Mantle

e pH Meter

e Buchner Funnel and Filter Paper

e Drying Oven

Procedure:

» Dissolution: Prepare an aqueous solution of L-malic acid by dissolving a specific molar
amount in deionized water in a beaker.

o Reaction: While stirring the malic acid solution, slowly add an equimolar amount of calcium
carbonate powder. The reaction will produce carbon dioxide gas, causing effervescence.[8]

o Reaction: C4HeOs (aq) + CaCOs (s) —» Ca(CaH40s) (s) + H20 (1) + CO2 (g)

o Completion: Continue stirring until the evolution of CO2 ceases and the pH of the solution
approaches neutral (~7.0). Gentle heating (40-60°C) can be applied to facilitate the reaction.

[8]

o Precipitation & Isolation: The slightly soluble calcium malate will precipitate out of the
solution. Cool the mixture to room temperature to maximize precipitation.

« Filtration: Isolate the white precipitate by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected solid with a small amount of cold deionized water to remove
any unreacted starting materials.

» Drying: Dry the purified calcium malate in a drying oven at a temperature below 100°C until a
constant weight is achieved.
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General Synthesis Workflow for Calcium Malate
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General Synthesis Workflow for Calcium Malate

Analytical Methods and Characterization

The characterization of calcium malate involves confirming its identity, purity, and calcium
content. Techniques such as X-ray fluorescence (XRF) spectroscopy are employed for
guantitative elemental analysis.

Experimental Protocol: Determination of Calcium
Content by XRF

This protocol provides a simplified methodology for determining the calcium content in a
sample of calcium malate powder using X-ray fluorescence spectroscopy, as suggested by the
literature.[12]

Objective: To quantify the percentage of calcium in a synthesized calcium malate sample.
Apparatus:

¢ Sequential single-channel X-ray fluorescence spectrometer

o Sample press machine

o Standard reference materials of calcium compounds with known concentrations
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Procedure:

» Calibration: Prepare a series of calibration standards using certified reference materials of
calcium compounds. Press each standard into a thin pellet.

o Sample Preparation: Take a representative sample of the synthesized calcium malate
powder. Press the powder into a thin, uniform pellet using the press machine. The entire
sample preparation process typically takes less than 10 minutes.[12]

o XRF Analysis:
o Place the first calibration standard pellet into the XRF spectrometer.

o lIrradiate the sample with X-rays, causing the atoms to emit fluorescent (or secondary) X-
rays at energy levels characteristic of each element.

o Measure the intensity of the characteristic X-rays for calcium.

o Repeat the measurement for all calibration standards to generate a calibration curve
(Intensity vs. Concentration).

o Sample Measurement: Place the calcium malate sample pellet into the spectrometer and
measure the intensity of the calcium fluorescence signal under the same conditions as the
standards.

e Quantification: Use the calibration curve to determine the calcium concentration in the
sample based on its measured signal intensity.
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Analytical Workflow for Calcium Content by XRF
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Analytical Workflow for Calcium Content by XRF

Applications in Research and Drug Development

Calcium malate's primary application stems from its excellent bioavailability as a calcium
supplement.[13] It serves as a calcium fortifier in functional foods, beverages, and
pharmaceutical formulations designed to treat and prevent calcium deficiency disorders like
osteoporosis.[2][3]

» Nutritional Supplements: It is a preferred form of calcium for individuals with compromised
digestive function or those taking medications that reduce stomach acid, as its absorption is
less dependent on an acidic environment.[1]

o Food Fortification: As a food additive (E352), it is used as an acidity regulator and flavor
enhancer.[3][5]

o Drug Development: The malate anion is an intermediate in the Krebs cycle, suggesting it
may offer metabolic benefits. Calcium-based biomaterials, including malates, are being
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explored for their potential in controlled-release drug delivery systems and as scaffolds for
bone regeneration.[14]

Biological Role and Signaling Pathways

Upon ingestion and absorption, calcium malate dissociates into calcium ions (Ca?*) and malate
anions. Both components are biologically active and integrated into metabolic processes.

Calcium Signaling Pathway

The released calcium ions contribute to the body's calcium pool, which is critical for numerous
physiological functions, including bone mineralization, muscle contraction, and nerve impulse
transmission.[1] Ca2* is a universal second messenger that activates a vast array of cellular
responses through the calcium signaling pathway.[15][16] A common activation route involves
G protein-coupled receptors (GPCRs) and the phospholipase C (PLC) pathway.[17]

e An external signal (e.g., a hormone) binds to a GPCR.
e The activated GPCR activates PLC.
e PLC cleaves the membrane lipid PIP2z into IP3 and DAG.

 |Ps diffuses through the cytosol and binds to IPs receptors on the endoplasmic reticulum
(ER), causing the release of stored Ca?* into the cytosol.

e The resulting increase in intracellular Ca2* concentration triggers downstream cellular
responses, such as enzyme activation and gene transcription.[17]
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Canonical Calcium Signaling Pathway (PLC/IP3)
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Canonical Calcium Signaling Pathway (PLC/IP3)
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Metabolic Fate of Malate

The malate anion is a key intermediate in the citric acid cycle, a central metabolic pathway for
energy production. Malate can be transported into the mitochondria and oxidized to
oxaloacetate by the enzyme malate dehydrogenase, a reaction that generates NADH, which is
subsequently used in oxidative phosphorylation to produce ATP.

Conclusion

Calcium malate is a well-characterized compound with significant applications in the nutritional
and pharmaceutical industries. Its chemical structure, centered on the ionic interaction between
calcium and the biologically relevant malate anion, underpins its key property of high
bioavailability. A thorough understanding of its synthesis, analytical characterization, and role in
fundamental biological pathways is essential for researchers and professionals working on
calcium supplementation, food science, and the development of novel drug delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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